Cas no 2229680-59-3 (4-(4-methylthiophen-3-yl)but-3-en-2-amine)

• Product Name: 4-(4-methylthiophen-3-yl)but-3-en-2-amine
• CAS No: 2229680-59-3
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 6264972
• PubChem ID: 165653003
• Update Time: 2025-05-23

4-(4-methylthiophen-3-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylthiophen-3-yl)but-3-en-2-amine
• 2229680-59-3
• EN300-1746302

• Inchi： 1S/C9H13NS/c1-7-5-11-6-9(7)4-3-8(2)10/h3-6,8H,10H2,1-2H3/b4-3+
• InChI Key： FIBFSSHUIQVEPF-ONEGZZNKSA-N
• SMILES： S1C=C(C)C(=C1)/C=C/C(C)N

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-(4-methylthiophen-3-yl)but-3-en-2-amine

Introduction to 4-(4-Methylthiophen-3-yl)but-3-en-2-amine (CAS No. 2229680-59-3)

4-(4-Methylthiophen-3-yl)but-3-en-2-amine, with the CAS number 2229680-59-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a substituted thiophene ring, which imparts distinct chemical and biological properties.

The molecular formula of 4-(4-Methylthiophen-3-yl)but-3-en-2-amine is C₁₁H₁₅NS, and its molecular weight is approximately 197.31 g/mol. The compound's structure consists of a butenamine backbone with a 4-methylthiophenyl substituent, which is a key feature contributing to its reactivity and biological activity. The presence of the thiophene ring, a five-membered heterocyclic aromatic ring containing sulfur, enhances the compound's stability and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

In the realm of medicinal chemistry, 4-(4-Methylthiophen-3-yl)but-3-en-2-amine has been explored for its potential therapeutic applications. Recent studies have shown that compounds with similar structures exhibit promising pharmacological properties, including anti-inflammatory, antitumor, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of thiophene-containing amines demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The synthesis of 4-(4-Methylthiophen-3-yl)but-3-en-2-amine can be achieved through various methods, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. One common synthetic route involves the reaction of 4-methylthiophene with an appropriate amine derivative under suitable conditions. The choice of catalysts and solvents plays a crucial role in optimizing the yield and purity of the final product. Researchers have also explored green chemistry approaches to minimize environmental impact and improve sustainability in the synthesis process.

In addition to its potential therapeutic applications, 4-(4-Methylthiophen-3-yl)but-3-en-2-amine has been studied for its use as an intermediate in the synthesis of more complex molecules. Its reactivity and functional group versatility make it a valuable building block in organic synthesis. For example, it can be used as a starting material for the preparation of advanced pharmaceuticals, agrochemicals, and materials with specific properties.

The biological activity of 4-(4-Methylthiophen-3-yl)but-3-en-2-amine has been investigated using various in vitro and in vivo models. Preclinical studies have shown that this compound can modulate specific cellular pathways involved in disease progression. For instance, it has been reported to inhibit the activity of certain enzymes involved in inflammation and cancer development. These findings suggest that further research is warranted to explore its potential as a lead compound for drug development.

Safety and toxicity assessments are essential aspects of evaluating any new chemical entity for pharmaceutical applications. Preliminary studies on 4-(4-Methylthiophen-3-yl)but-3-en-2-amine have indicated that it exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials.

In conclusion, 4-(4-Methylthiophen-3-y\-l)but\-3-en\-2-am\-ine (CAS No. 2229680\-59\-3) is a promising compound with unique structural features and potential therapeutic applications. Its synthesis, biological activity, and safety profile make it an interesting subject for further research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for advancing our understanding and treatment of various diseases.